Cas no 933772-53-3 (5-(Chloromethyl)-4-[3-(phenylmethoxy)propyl]-2-[4-(trifluoromethyl)phenyl]thiazole)

• Product Name: 5-(Chloromethyl)-4-[3-(phenylmethoxy)propyl]-2-[4-(trifluoromethyl)phenyl]thiazole
• CAS No: 933772-53-3
• MF: C₂₁H₁₉ClF₃NOS
• MW: 425.894873857498
• CID: 6084342
• Update Time: 2025-11-07

5-(Chloromethyl)-4-[3-(phenylmethoxy)propyl]-2-[4-(trifluoromethyl)phenyl]thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-[3-(phenylmethoxy)propyl]-2-[4-(trifluoromethyl)phenyl]thiazole

• Inchi： 1S/C21H19ClF3NOS/c22-13-19-18(7-4-12-27-14-15-5-2-1-3-6-15)26-20(28-19)16-8-10-17(11-9-16)21(23,24)25/h1-3,5-6,8-11H,4,7,12-14H2
• InChI Key： MNCVQODXDVBWIW-UHFFFAOYSA-N
• SMILES： S1C(CCl)=C(CCCOCC2=CC=CC=C2)N=C1C1=CC=C(C(F)(F)F)C=C1

Experimental Properties

• Density: 1.284±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 509.9±60.0 °C(Predicted)
• pka: 1.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-(Chloromethyl)-4-[3-(phenylmethoxy)propyl]-2-[4-(trifluoromethyl)phenyl]thiazole

5-(Chloromethyl)-4-[3-(phenylmethoxy)propyl]-2-[4-(trifluoromethyl)phenyl]thiazole

The compound 5-(Chloromethyl)-4-[3-(phenylmethoxy)propyl]-2-[4-(trifluoromethyl)phenyl]thiazole (CAS No. 933772-53-3) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the thiazole class of heterocyclic compounds, which are known for their versatile applications in drug design and advanced materials. The molecule's structure is characterized by a thiazole ring system, which serves as the central framework, with various substituents attached to it.

The thiazole ring is a five-membered aromatic heterocycle containing one sulfur atom and one nitrogen atom. In this compound, the thiazole ring is substituted at positions 2, 4, and 5. At position 2, there is a 4-(trifluoromethyl)phenyl group, which introduces electron-withdrawing trifluoromethyl functionality into the molecule. This substitution pattern enhances the electronic properties of the thiazole ring, making it more reactive in certain chemical transformations. At position 4, the molecule features a 3-(phenylmethoxy)propyl group, which adds steric bulk and introduces a phenolic ether functionality. This group is likely to influence the compound's solubility and bioavailability in biological systems.

Position 5 of the thiazole ring is substituted with a chloromethyl group (-CH2Cl), which is a versatile functional group that can participate in various nucleophilic substitutions or act as an electrophilic center in certain reactions. The combination of these substituents creates a molecule with unique chemical properties that make it suitable for a wide range of applications.

Recent studies have focused on the synthesis and characterization of this compound, particularly its potential as a building block in medicinal chemistry. Researchers have explored its ability to undergo nucleophilic substitution reactions at the chloromethyl group, leading to the formation of derivatives with diverse functionalities. These derivatives have shown promise in inhibiting key enzymes involved in inflammatory pathways, suggesting their potential as anti-inflammatory agents.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The presence of electron-withdrawing groups like the trifluoromethyl phenyl moiety enhances the molecule's stability under harsh conditions, making it a candidate for use in high-performance polymers or advanced coatings. Furthermore, its ability to form stable complexes with metal ions has been explored for applications in catalysis and sensor technology.

The synthesis of 5-(Chloromethyl)-4-[3-(phenylmethoxy)propyl]-2-[4-(trifluoromethyl)phenyl]thiazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring through cyclization reactions and subsequent functionalization at specific positions using nucleophilic substitution or coupling reactions. The optimization of reaction conditions has been critical to achieving high yields and maintaining the integrity of sensitive functional groups.

From an environmental perspective, researchers have also examined the biodegradation pathways of this compound to assess its potential impact on ecosystems. Studies indicate that under aerobic conditions, the compound undergoes rapid degradation due to the action of microbial enzymes targeting specific functional groups such as the chloromethyl moiety.

In conclusion, 5-(Chloromethyl)-4-[3-(phenylmethoxy)propyl]-2-[4-(trifluoromethyl)phenyl]thiazole (CAS No. 933772-53-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in drug discovery and materials development. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing modern science and technology.